4-(5-Chlorothiophen-2-yl)-3-methylbutan-2-ol
Overview
Description
- It features a chlorothiophene ring and a methylbutanol side chain. The chlorine atom is attached to the 5-position of the thiophene ring.
- This compound has applications in various fields due to its unique structure and properties.
4-(5-Chlorothiophen-2-yl)-3-methylbutan-2-ol: , also known by its systematic name , is a chemical compound with the molecular formula .
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism of action for this compound is context-dependent.
- It may act as a ligand, binding to specific receptors or enzymes.
- Further research is needed to elucidate its precise molecular targets and pathways.
Comparison with Similar Compounds
Similar Compounds:
Remember that further research and experimentation are essential to fully understand the compound’s properties and applications
Properties
Molecular Formula |
C9H13ClOS |
|---|---|
Molecular Weight |
204.72 g/mol |
IUPAC Name |
4-(5-chlorothiophen-2-yl)-3-methylbutan-2-ol |
InChI |
InChI=1S/C9H13ClOS/c1-6(7(2)11)5-8-3-4-9(10)12-8/h3-4,6-7,11H,5H2,1-2H3 |
InChI Key |
JINFIYLEHOECJZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC1=CC=C(S1)Cl)C(C)O |
Origin of Product |
United States |
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